BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of Barium hydroxide hydrate in water
at different temperatures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium hydroxide hydrate

Cat. No.: B1257771

Solubility of Barium Hydroxide Hydrate in Water:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of barium hydroxide
hydrate in water at various temperatures. It is designed to be a comprehensive resource for
researchers, scientists, and professionals in drug development who require precise data and
methodologies for their work. This document outlines the solubility data in a clear, tabular
format, details the experimental protocols for its determination, and provides a visual
representation of the experimental workflow.

Introduction

Barium hydroxide, particularly in its hydrated forms (primarily the octahydrate, Ba(OH)2z-8H20),
is an inorganic compound with significant applications in various scientific and industrial fields.
Its solubility in water is a critical physical property that influences its use in chemical synthesis,
analytical chemistry, and various manufacturing processes. A thorough understanding of its
temperature-dependent solubility is essential for optimizing reaction conditions, developing
purification methods, and ensuring the quality and efficacy of related products. Barium
hydroxide is considered a strong base, and its aqueous solutions are alkaline.[1][2] The
octahydrate is more commonly used due to its higher solubility in water and methanol
compared to the monohydrate form.
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Solubility Data

The solubility of barium hydroxide in water increases significantly with temperature. This
positive correlation is a key characteristic that can be leveraged in various applications, such as
crystallization processes. The quantitative data on the solubility of barium hydroxide hydrate
in water at different temperatures is summarized in the table below.

Solubility (g

Temperature (°C) Ba(OH)2/100g Solubility (wt %) Molarity (mol/L)
H20)

0 1.67 1.65 0.098

15 5.6 - 0.327

20 3.89 3.74 0.227

25 491 - 0.287

40 8.22 7.60 0.480

60 20.94 17.32 1.223

80 1014 50.35 5.928

Note: The data presented is a compilation from various sources. Molarity is calculated based
on the solubility in g/100g H20 and the molar mass of anhydrous Ba(OH)z (171.34 g/mol ),
assuming the density of the solution is approximately that of water. The solubility at 15°C was
reported as 56 mg/ml.[3]

Experimental Protocols for Solubility Determination

The determination of the solubility of barium hydroxide hydrate can be performed using
several established methods. The choice of method may depend on the required accuracy,
available equipment, and the specific experimental conditions. Below are detailed protocols for
two common and reliable methods: the gravimetric method and the titrimetric method.

Gravimetric Method
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The gravimetric method is a straightforward and accurate technique for determining solubility. It
involves preparing a saturated solution, separating a known volume of the solution, evaporating
the solvent, and weighing the remaining solute.

Materials and Apparatus:

e Barium hydroxide octahydrate (Ba(OH)2z-8H20)
o Deionized water

e Thermostatic water bath

o Conical flasks with stoppers

e Filter funnel and filter paper

e Volumetric pipette (e.g., 25 mL)

o Evaporating dish

e Analytical balance

e Drying oven

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of barium hydroxide octahydrate to a conical flask containing a
known volume of deionized water.

o Stopper the flask and place it in a thermostatic water bath set to the desired temperature.

o Allow the solution to equilibrate for a sufficient period (e.g., 24 hours), with intermittent
shaking, to ensure saturation. The presence of undissolved solid at the bottom of the flask
indicates a saturated solution.

o Sample Collection:
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o Carefully filter the saturated solution at the same temperature to remove any undissolved
solid.

o Using a pre-heated or pre-cooled volumetric pipette (to the experimental temperature),
accurately transfer a specific volume (e.g., 25 mL) of the clear filtrate to a pre-weighed
evaporating dish.

» Evaporation and Weighing:

o Carefully evaporate the water from the evaporating dish using a gentle heat source (e.g., a
steam bath or a drying oven at a temperature below the decomposition temperature of
barium hydroxide).

o Once the solvent has evaporated, dry the residue in an oven at a suitable temperature
(e.g., 105 °C) until a constant weight is achieved.

o Cool the evaporating dish in a desiccator to room temperature before each weighing to
prevent absorption of atmospheric moisture.

o Record the final weight of the evaporating dish with the dry barium hydroxide.
Calculation:

The solubility (S) in grams of Ba(OH)z per 100 g of water can be calculated using the following
formula:

S = (mass of residue / mass of water) * 100
Where:
e mass of residue = (final weight of dish + residue) - (initial weight of empty dish)

o mass of water = (weight of dish + solution) - (final weight of dish + residue)

Titrimetric Method

The titrimetric method relies on the basic nature of barium hydroxide. A saturated solution of
barium hydroxide is titrated with a standardized acid solution to determine its concentration,
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from which the solubility can be calculated.
Materials and Apparatus:

e Barium hydroxide octahydrate (Ba(OH)2-8H20)
» Deionized water

» Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M)
e Phenolphthalein indicator

e Thermostatic water bath

o Conical flasks with stoppers

e Filter funnel and filter paper

e Volumetric pipette (e.g., 25 mL)

e Burette

o Magnetic stirrer and stir bar

Procedure:

e Preparation of Saturated Solution:

o Prepare a saturated solution of barium hydroxide in the same manner as described in the
gravimetric method (Section 3.1, step 1).

o Sample Collection and Preparation:
o Filter the saturated solution at the experimental temperature to remove undissolved solid.

o Accurately pipette a known volume (e.g., 25 mL) of the clear filtrate into a clean conical
flask.
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o Add 2-3 drops of phenolphthalein indicator to the flask. The solution will turn pink due to
the alkaline nature of barium hydroxide.

o Titration:

o Fill a clean burette with the standardized hydrochloric acid solution and record the initial
volume.

o Titrate the barium hydroxide solution with the HCI solution while continuously stirring the
flask.

o The endpoint is reached when the pink color of the solution just disappears. Record the
final volume of the HCI solution used.

o Repeat the titration at least two more times to ensure concordant results.
Calculation:

The molarity of the barium hydroxide solution (M_Ba(OH)z) can be calculated using the titration
data and the stoichiometry of the reaction:

Ba(OH)z + 2HCI - BaClz + 2H20

The formula for calculation is:

M_Ba(OH)z = (M_HCI * V_HCI) / (2 * V_Ba(OH)z)

Where:

e M_HCI = Molarity of the HCI solution

e V_HCI = Volume of the HCI solution used in the titration

e V_Ba(OH)2 = Volume of the barium hydroxide solution taken for titration

The solubility in g/100 g of water can then be calculated from the molarity.

Experimental Workflow and Logical Relationships
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The following diagrams illustrate the logical workflow for determining the solubility of barium
hydroxide hydrate and the relationship between key experimental parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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